BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2-
Bromopentane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromopentane

Cat. No.: B163819

Essential Safety and Handling Guide for 2-
Bromopentane

This guide provides critical safety, handling, and disposal information for the use of 2-

Bromopentane in laboratory settings. It is intended for researchers, scientists, and drug

development professionals to ensure safe and compliant operational procedures.

Chemical Profile and Hazards

2-Bromopentane is a colorless to yellow-colored liquid with a strong odor.[1][2][3][4] It is a

highly flammable liquid and vapor that poses several health risks.[1][4][5][6][7] The primary

hazards include:

Flammability: Vapors can form explosive mixtures with air and may travel to an ignition
source and flash back.[1][8][9] It is classified as a flammable liquid, Category 3.[3]

Irritation: It causes skin and eye irritation.[1][3][5][6][10] Inhalation may cause irritation to the
nose, throat, and respiratory tract.[5][6][9][11]

Narcotic Effects: In high concentrations, vapors may have narcotic effects, causing dizziness
or asphyxiation.[1][3][4][6]

Incompatibility: It is incompatible with strong oxidizing and reducing agents, strong bases,
many amines, nitrides, azo/diazo compounds, alkali metals, and epoxides.[1][4][6][11]
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Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety when handling 2-Bromopentane.

Protection Type

Required Equipment

Specifications and
Rationale

Eye & Face Protection

Chemical safety goggles or a

face shield

Must be worn to protect
against splashes and vapors
that cause serious eye
irritation.[9][10][11]

Hand Protection

Chemical-resistant gloves

Appropriate gloves are
necessary to prevent skin
contact, as 2-Bromopentane
causes skin irritation.[1][3][10]
[11]

Body Protection

Laboratory coat and closed-toe

shoes

A lab coat and proper footwear
are required to protect skin
from potential splashes.[9][10]
[11]

Respiratory Protection

Approved respirator

Should be used when
ventilation is inadequate or for
emergency situations.[1][9][11]
All handling should ideally
occur in a well-ventilated area
or a chemical fume hood.[3]
[10]

Physical and Chemical Properties

The following table summarizes key quantitative data for 2-Bromopentane.
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Property Value

Molecular Formula C5H11Br[1]

Molecular Weight 151.04 g/mol [1]

Boiling Point 116-117 °C (240.8 - 242.6 °F) at 760 mmHg[4]
[8]

Melting Point -95.5 °C (-139.9 °F)[8]

Flash Point 20 °C (68 °F)[5][8]

Density 1.223 g/mL at 25 °C[4][6]

Vapor Pressure 21.3 mmHg[1]

Operational Plan: Safe Handling Protocol

Adherence to this step-by-step protocol is essential for the safe handling of 2-Bromopentane.

e Preparation:

o

Ensure a safety shower and eyewash station are readily accessible.[5][11]

[e]

Work in a well-ventilated area, preferably within a chemical fume hood.[3][10]

o

Remove all potential ignition sources from the handling area (e.g., open flames, sparks,
hot surfaces).[3][5][7][8]

o

Don all required personal protective equipment (PPE) as detailed above.
e Handling and Transfer:

o Ground and bond all containers and receiving equipment to prevent static discharge.[3][5]

[71[8]1[]
o Use non-sparking tools for all transfers and operations.[2][3][7]

o Avoid contact with eyes, skin, and clothing.[3][5][9]
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o Keep the container tightly closed when not in use.[3][5][7][8][9][10]

e Storage:
o Store in a cool, dry, well-ventilated area designated for flammable liquids.[3][5][6][9]
o Keep containers tightly closed.[3][5][7][8][9]

o Store away from incompatible materials such as strong oxidizing agents and bases.[1][4]
[e1e1[11]

Emergency Plan: Spill Response
Immediate and appropriate action is crucial in the event of a 2-Bromopentane spill.
o Evacuate and Alert:

o Immediately evacuate all personnel from the spill area.[11]

o Alert others in the vicinity.

e Control and Contain:

o

Eliminate all ignition sources.[2][7][11]

o

Ensure adequate ventilation.[5][11]

[¢]

If safe to do so, stop the leak.[2]

[¢]

Contain the spill using an inert, non-combustible absorbent material like sand, earth, or
vermiculite.[2][5][10]

e Cleanup and Decontamination:
o Use clean, non-sparking tools to collect the absorbed material.[2][7][10]

o Place the collected waste into a suitable, sealed, and clearly labeled container for
hazardous waste disposal.[2][7][10][11][12]
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o Ventilate the area and wash it thoroughly after the cleanup is complete.[11]

Spill Response Workflow

2-Bromopentane Spill Occurs

Evacuate Area & Alert Others

l

Don Appropriate PPE
(Respirator, Gloves, Goggles)

Control Ignition Sources
& Ensure Ventilation

Contain Spill with
Inert Absorbent

Collect Waste with

Non-Sparking Tools

Place in Labeled
Hazardous Waste Container

Decontaminate Spill Area

Report Incident
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Click to download full resolution via product page
Caption: Workflow for handling a 2-Bromopentane spill.
Disposal Plan
All waste containing 2-Bromopentane must be treated as hazardous waste.
» Waste Segregation:

o 2-Bromopentane is a halogenated organic compound and must be segregated from non-
halogenated waste streams.[10]

e Containerization:

o Collect waste in a designated, clearly labeled, and sealable container for "Halogenated
Organic Waste".[10]

o The label must include "Hazardous Waste," the full chemical name, and the approximate
concentration.[10]

e Storage and Disposal:

o Store the waste container in a cool, dry, well-ventilated area, away from ignition sources.
[10]

o Keep the container tightly closed.[10]

o Dispose of the contents and container in accordance with all local, state, and federal
regulations through an approved waste disposal plant.[7][12][13] Never pour down the
drain.[10]

First Aid Measures

¢ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[2][5][8][]
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» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical aid if irritation persists.[2][5][8][9]

e Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,
give oxygen. If not breathing, give artificial respiration. Get medical aid.[2][5][8][9]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth and
drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person.
Get medical aid immediately.[5][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 2-Bromopentane | C5H11Br | CID 7890 - PubChem [pubchem.ncbi.nlm.nih.gov]
. 2-BROMOPENTANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
. echemi.com [echemi.com]

. 2-Bromopentane | 107-81-3 [chemicalbook.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. 2-Bromopentane CAS#: 107-81-3 [chemicalbook.com]

. assets.thermofisher.com [assets.thermofisher.com]

. fishersci.com [fishersci.com]

°
© 0] ~ » &) EaN w N -

. 2-Bromopentane(107-81-3) MSDS Melting Point Boiling Point Density Storage Transport
[chemicalbook.com]

¢ 10. benchchem.com [benchchem.com]
e 11. nj.gov [nj.gov]

e 12. XiXisys | GHS 11 (Rev.11) SDS Word T2k CAS: 107-81-3 Name: 2-bromopentane
[Xixisys.com]

e 13. sigmaaldrich.com [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://cameochemicals.noaa.gov/chemical/10226
https://pim-resources.coleparmer.com/sds/73291.pdf
https://www.fishersci.com/store/msds?partNumber=AC107231000&countryCode=US&language=en
https://www.chemicalbook.com/ProductMSDSDetailCB6852720_EN.htm
https://cameochemicals.noaa.gov/chemical/10226
https://pim-resources.coleparmer.com/sds/73291.pdf
https://www.fishersci.com/store/msds?partNumber=AC107231000&countryCode=US&language=en
https://www.chemicalbook.com/ProductMSDSDetailCB6852720_EN.htm
https://pim-resources.coleparmer.com/sds/73291.pdf
https://www.chemicalbook.com/ProductMSDSDetailCB6852720_EN.htm
https://www.benchchem.com/product/b163819?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromopentane
https://cameochemicals.noaa.gov/chemical/10226
https://www.echemi.com/sds/2-bromopentane-pid_Seven2705.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6852720.htm
https://pim-resources.coleparmer.com/sds/73291.pdf
https://www.chemicalbook.com/ProductChemicalPropertiesCB6852720_EN.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17205~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:18:28~~2-Bromopentane~~
https://www.fishersci.com/store/msds?partNumber=AC107231000&countryCode=US&language=en
https://www.chemicalbook.com/ProductMSDSDetailCB6852720_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB6852720_EN.htm
https://www.benchchem.com/pdf/s_2_Bromo_pentane_proper_disposal_procedures.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0266.pdf
https://www.xixisys.com/substances/107-81-3
https://www.xixisys.com/substances/107-81-3
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/267848
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Personal protective equipment for handling 2-
Bromopentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b163819#personal-protective-equipment-for-handling-
2-bromopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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